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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582

Disclaimer: A specific Safety Data Sheet (SDS) for N-Ethylbutanamide containing detailed
disposal procedures could not be located. The following guidance is based on general best
practices for the disposal of aliphatic amides and should be adapted in accordance with
institutional and local regulations. Always consult with your institution's Environmental Health
and Safety (EHS) department for specific disposal requirements.

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a procedural guide for the safe handling and disposal of N-
Ethylbutanamide, a secondary amide, in a laboratory setting. Adherence to these procedures
is essential to minimize risks and ensure compliance with safety protocols.

Immediate Safety and Handling

Before beginning any disposal process, ensure that appropriate Personal Protective Equipment
(PPE) is worn. This includes, but is not limited to, safety goggles, nitrile gloves, and a lab coat.
All handling of N-Ethylbutanamide and its waste should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Quantitative Data Summary

While specific quantitative data for N-Ethylbutanamide's disposal parameters are not readily
available without an SDS, the following table summarizes its known physical and chemical
properties, which inform safe handling and disposal considerations.
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Property Value

CAS Number 13091-16-2
Molecular Formula CeH13NO
Molecular Weight 115.17 g/mol
Boiling Point 201.2 °C
Flash Point 93.3°C
Density 0.884 g/cm?

Step-by-Step Disposal Procedure

The following protocol outlines the recommended steps for the disposal of N-Ethylbutanamide
waste.

1. Waste Segregation and Collection:

» Do not mix N-Ethylbutanamide waste with other waste streams unless explicitly permitted
by your institution's EHS guidelines.

e Collect all liquid waste containing N-Ethylbutanamide in a designated, properly labeled, and
sealed container. The container should be made of a compatible material (e.g., high-density
polyethylene - HDPE).

» Solid waste contaminated with N-Ethylbutanamide (e.g., contaminated gloves, paper
towels) should be collected in a separate, clearly labeled, sealed plastic bag or container.

2. Labeling:

» All waste containers must be clearly labeled with the full chemical name ("N-
Ethylbutanamide”), the approximate concentration and volume, and the appropriate hazard
warnings. Consult your institution's EHS for specific labeling requirements.

3. Storage:
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» Store the sealed waste containers in a designated satellite accumulation area (SAA) or a
designated hazardous waste storage area.

e The storage area should be cool, dry, and well-ventilated, away from incompatible materials
such as strong oxidizing agents, acids, and bases.

4. Waste Pickup and Disposal:
» Contact your institution's EHS department to schedule a pickup for the hazardous waste.
e Do not attempt to dispose of N-Ethylbutanamide down the drain or in regular trash.

Experimental Protocols

As no experimental protocols for the disposal of N-Ethylbutanamide were found, the above
procedural guidance is based on standard laboratory chemical waste management principles.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-
Ethylbutanamide.
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Caption: Logical workflow for the disposal of N-Ethylbutanamide.
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 To cite this document: BenchChem. [Proper Disposal of N-Ethylbutanamide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082582#n-ethylbutanamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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